Cas no 113271-90-2 (ethyl 2-chloro-4,6-diphenylpyrimidine-5-carboxylate)

• Product Name: ethyl 2-chloro-4,6-diphenylpyrimidine-5-carboxylate
• CAS No: 113271-90-2
• MF: C₁₉H₁₅ClN₂O₂
• MW: 338.787603616714
• CID: 2610309
• PubChem ID: 13764939
• Update Time: 2025-04-21

ethyl 2-chloro-4,6-diphenylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-chloro-4,6-diphenylpyrimidine-5-carboxylate
• DTXSID10548827
• 113271-90-2
• (4,6-diphenyl)-5-ethoxycarbonyl-2-chloropyrimidine

• Inchi： 1S/C19H15ClN2O2/c1-2-24-18(23)15-16(13-9-5-3-6-10-13)21-19(20)22-17(15)14-11-7-4-8-12-14/h3-12H,2H2,1H3
• InChI Key： VAASQSZNUJRHFT-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2C=CC=CC=2)=C(C(=O)OCC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 338.0822054Da
• Monoisotopic Mass: 338.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.1Ų